Cas no 59084-01-4 (4-benzylpiperidine-1-carboximidamide sulfate (2:1))

• Product Name: 4-benzylpiperidine-1-carboximidamide sulfate (2:1)
• CAS No: 59084-01-4
• MF: C₂₆H₄₀N₆O₄S
• MW: 532.69860458374
• CID: 1612183
• PubChem ID: 3042126
• Update Time: 2025-04-21

4-benzylpiperidine-1-carboximidamide sulfate (2:1) Chemical and Physical Properties

Names and Identifiers

• 4-benzylpiperidine-1-carboximidamide sulfate (2:1)
• 4-benzylpiperidine-1-carboximidamide,sulfuric acid
• AKOS025458008
• DTXSID50207825
• EN300-77813
• 4-(Phenylmethyl)-1-piperidinecarboximidamide sulfate (2:1)
• bis(4-benzylpiperidine-1-carboximidamide), sulfuric acid
• 4-BENZYLPIPERIDINE-1-CARBOXIMIDAMIDE HEMISULFATE
• G30277
• bis(4-benzylpiperidine-1-carboximidamide);sulfuricacid
• 1-Piperidinecarboximidamide, 4-(phenylmethyl)-, sulfate (2:1)
• 4-benzylpiperidine-1-carboximidamide;sulfuric acid
• 59084-01-4
• bis(4-benzylpiperidine-1-carboximidamide); sulfuric acid

• Inchi： 1S/2C13H19N3.H2O4S/c2*14-13(15)16-8-6-12(7-9-16)10-11-4-2-1-3-5-11;1-5(2,3)4/h2*1-5,12H,6-10H2,(H3,14,15);(H2,1,2,3,4)
• InChI Key： RLRRQNSHDAKBCQ-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.N1(C(=N)N)CCC(CC2C=CC=CC=2)CC1.N1(C(=N)N)CCC(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 532.2835
• Monoisotopic Mass: 532.28317495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 6
• Complexity: 307
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 189Ų

Experimental Properties

• PSA: 180.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines